C.I. Basic Blue 63

Specification

• CAS No.: 12235-46-0
• Molecular Formula: C4H6BrNO
• Molecular Weight: 0

Introduction

Chemical Identity and Classification

Chemical Structure and Properties

C.I. Pigment Blue 63 belongs to the class of organic compounds known as indolines. Its structure consists of a biindolylidene core with sulfonate groups and forms a complex with aluminum. The compound features a distinctive molecular architecture that contributes to its vibrant blue coloration and stability.

The chemical formula for Pigment Blue 63 is C16H10AlN2O8S2, with the IUPAC name "aluminium(3+) ion (E)-3,3'-dioxo-1H,1'H,3H,3'H-[2,2'-biindolylidene]-5,5'-disulfonic acid". The structure includes a pyrrolidine ring fused to benzene to form a 2,3-dihydroindole moiety, which is characteristic of the indoline class.

Table 1: Chemical Identity Parameters of C.I. Pigment Blue 63

Parameter	Value
CAS Number	16521-38-3
Chemical Formula	C16H10AlN2O8S2
Average Molecular Weight	449.371
Monoisotopic Molecular Weight	448.969395127
InChI Key	KKHVNJFMNFIZLB-IERUDJENSA-N
Water Solubility	0.1 g/L
logP	-0.94 to 1.01 (varies by source)

Classification and Nomenclature

Pigment Blue 63 is classified as a synthetic organic pigment derived from a complex structure containing phthalocyanine. It is recognized under various synonyms in different industries and regulatory contexts.

Table 2: Alternative Names and Synonyms for C.I. Pigment Blue 63

Synonym	Context of Use
Acid Blue 74 Aluminum Lake	Chemical industry
FD&C Blue No. 2 Aluminum Lake	Food industry
Food Blue No. 2 aluminum lake	Food regulatory
Indigo Carmine Aluminum Lake	Food and industrial applications
Indigotine Aluminum Lake	Cosmetic industry
Japan Blue 2 Aluminum Lake	International designation
Blue 1 Lake / Blue 2 Lake	Simplified industry terms

Related Compounds

The compound is related to other blue colorants, including non-aluminum variants. Its chemical structure places it in the family of indolines, which are significant in both natural and synthetic chemistry. The aluminum complex formation is crucial for its physical properties and applications, distinguishing it from non-complexed variants.

Physical and Chemical Properties

Physical Characteristics

C.I. Pigment Blue 63 manifests as a vibrant blue powder with distinctive coloration properties. It demonstrates exceptional stability against environmental factors, which is crucial for many of its applications. The pigment is characterized by high tinting strength, allowing for effective color mixing with other materials.

A key physical property is its insolubility in both water and organic solvents, which contributes to its stability in various formulations and prevents undesired migration in applications. This property is particularly valuable in product formulations where color bleeding would be problematic.

Chemical Properties

The compound exhibits significant chemical stability, partly attributable to its complex structure incorporating aluminum. It is considered an extremely weak basic (essentially neutral) compound based on its pKa value. This neutrality contributes to its compatibility with various formulation components.

The pigment demonstrates good chemical resistance to environmental factors, including light exposure, making it suitable for outdoor applications where color stability is crucial. The aluminum complex formation enhances both stability and colorfastness compared to non-complexed variants.

Acid-Base Behavior

As noted in the chemical profile data, C.I. Pigment Blue 63 demonstrates minimal basic character and functions effectively in neutral environments. This property allows for its incorporation into diverse formulation types without significant pH adjustment requirements.

Applications and Uses

Industrial Applications

The pigment finds extensive use in industrial sectors due to its durability and color stability. Major applications include:

• Coatings: The pigment is incorporated into various coating formulations, providing vibrant blue coloration with excellent weather resistance.

• Plastics: Due to its thermal stability and colorfastness, the compound is used to color polymeric materials for diverse applications.

• Inks: The colorant serves in printing inks, particularly where lightfastness and chemical resistance are required.

• Construction Materials: The pigment contributes coloration to various building and construction products where long-term stability is essential.

Food Industry Applications

The compound is approved as a food colorant, designated as Food Blue No. 2 aluminum lake in various regulatory frameworks. In food applications, it provides stable blue coloration for:

• Processed food products requiring blue or blue-tone coloration

• Confectionery items

• Beverage formulations

Its aluminum lake form provides better stability in certain food matrices compared to soluble dye variants.